Cas no 590376-88-8 (5-(4-Ethyl-5-methylthien-3-yl)-4-methyl-4H-1,2,4-triazole-3-thiol)

• Product Name: 5-(4-Ethyl-5-methylthien-3-yl)-4-methyl-4H-1,2,4-triazole-3-thiol
• CAS No: 590376-88-8
• MF: C₁₀H₁₃N₃S₂
• MW: 239.360318899155
• MDL: MFCD03423436
• CID: 871030
• Update Time: 2026-04-29

5-(4-Ethyl-5-methylthien-3-yl)-4-methyl-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 5-(4-Ethyl-5-methylthiophen-3-yl)-4-methyl-4H-1,2,4-triazole-3-thiol
• 5-(4-Ethyl-5-methylthien-3-yl)-4-methyl-4H-1,2,4-triazole-3-thiol
• 5-(4-ethyl-5-methylthiophen-3-yl)-4-methyl-2,4-dihydro-3H-1,2,4-triazole-3-thione
• AC1MXLBW
• ALBB-003186
• BBL017124
• CTK6D0737
• MolPort-001-577-363
• STK441281

• MDL： MFCD03423436
• Inchi： InChI=1S/C10H13N3S2/c1-4-7-6(2)15-5-8(7)9-11-12-10(14)13(9)3/h5H,4H2,1-3H3,(H,12,14)
• InChI Key： MKEVRZYWAPDSQO-UHFFFAOYSA-N
• SMILES： CCC1=C(C)SC=C1C2=NN=C(N2C)S

Computed Properties

• Exact Mass: 239.05529
• Monoisotopic Mass: 239.055
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.34
• Boiling Point: 336.2°C at 760 mmHg
• Flash Point: 157.1°C
• Refractive Index: 1.695
• PSA: 27.63

Additional information on 5-(4-Ethyl-5-methylthien-3-yl)-4-methyl-4H-1,2,4-triazole-3-thiol

Recent Advances in the Study of 5-(4-Ethyl-5-methylthien-3-yl)-4-methyl-4H-1,2,4-triazole-3-thiol (CAS: 590376-88-8)

The compound 5-(4-Ethyl-5-methylthien-3-yl)-4-methyl-4H-1,2,4-triazole-3-thiol (CAS: 590376-88-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide an overview of the latest studies focusing on this compound, including its synthesis, biological activities, and potential mechanisms of action.

Recent literature highlights the compound's role as a promising scaffold for the development of novel antimicrobial and anticancer agents. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that derivatives of 5-(4-Ethyl-5-methylthien-3-yl)-4-methyl-4H-1,2,4-triazole-3-thiol exhibit potent inhibitory activity against a range of bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study also revealed that the compound's thiol group plays a critical role in its binding affinity to bacterial enzymes, suggesting a potential mechanism of action.

In addition to its antimicrobial properties, recent research has explored the anticancer potential of this compound. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that 5-(4-Ethyl-5-methylthien-3-yl)-4-methyl-4H-1,2,4-triazole-3-thiol derivatives exhibit selective cytotoxicity against certain cancer cell lines, particularly those associated with breast and lung cancers. The study utilized molecular docking simulations to identify potential protein targets, including kinases involved in cell proliferation and apoptosis.

The synthesis of 5-(4-Ethyl-5-methylthien-3-yl)-4-methyl-4H-1,2,4-triazole-3-thiol has also been a focus of recent investigations. A 2023 paper in Tetrahedron Letters described an optimized synthetic route that improves yield and purity while reducing the use of hazardous reagents. This advancement is particularly significant for scaling up production for preclinical and clinical studies.

Despite these promising findings, challenges remain in the development of this compound for therapeutic use. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. However, the growing body of research underscores the potential of 5-(4-Ethyl-5-methylthien-3-yl)-4-methyl-4H-1,2,4-triazole-3-thiol as a versatile scaffold for drug discovery.

In conclusion, recent studies on 5-(4-Ethyl-5-methylthien-3-yl)-4-methyl-4H-1,2,4-triazole-3-thiol (CAS: 590376-88-8) highlight its potential as a lead compound for the development of new antimicrobial and anticancer agents. Further research is needed to fully elucidate its mechanisms of action and optimize its pharmacological properties for clinical applications.